Cas no 62615-40-1 (Naphtho[1,2-b]thiophene, 3-bromo-2-methyl-)
62615-40-1 structure
Product Name:Naphtho[1,2-b]thiophene, 3-bromo-2-methyl-
CAS No:62615-40-1
MF:C13H9BrS
MW:277.179561376572
CID:438126
PubChem ID:12326960
Update Time:2025-04-19
Naphtho[1,2-b]thiophene, 3-bromo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-b]thiophene, 3-bromo-2-methyl-
- 3-bromo-2-methylbenzo[g][1]benzothiole
- 62615-40-1
- DTXSID10489746
- 3-BROMO-2-METHYLNAPHTHO[1,2-B]THIOPHENE
-
- Inchi: 1S/C13H9BrS/c1-8-12(14)11-7-6-9-4-2-3-5-10(9)13(11)15-8/h2-7H,1H3
- InChI Key: UPLNRJARONJFOP-UHFFFAOYSA-N
- SMILES: BrC1=C(C)SC2C1=CC=C1C=CC=CC=21
Computed Properties
- Exact Mass: 275.96087
- Monoisotopic Mass: 275.96083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Naphtho[1,2-b]thiophene, 3-bromo-2-methyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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